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A Comparative Guide: Silicon-28 and
Superconducting Qubits

The quest for a fault-tolerant quantum computer has led to the exploration of various physical
systems to serve as the fundamental building blocks—qubits. Among the leading contenders
are silicon-28 spin qubits and superconducting transmons. This guide provides a detailed
comparison of their performance, leveraging experimental data to inform researchers,
scientists, and professionals in drug development about the current state and potential of these
technologies.

At a Glance: Key Performance Metrics

The performance of a quantum computing platform is determined by a combination of factors,
including the coherence of its qubits, the fidelity of its quantum gates, and its potential for
scalability. Below is a summary of key performance metrics for Silicon-28 and superconducting
qubits.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1257143?utm_src=pdf-interest
https://www.benchchem.com/product/b1257143?utm_src=pdf-body
https://www.benchchem.com/product/b1257143?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Performance Metric

Silicon-28 Qubits

Superconducting

Key

Qubits Considerations
Coherence Times
Longer T1 times
indicate a lower rate
Seconds (for nuclear ~50 us - a few

T1 (Relaxation)

spins)[1]

milliseconds[2][3]

of spontaneous decay
from the excited state

to the ground state.

T2 (Dephasing)

Up to 0.5 seconds[4]

Microseconds to

milliseconds[5][6]

T2 times measure
how long a qubit can
maintain its quantum
phase information,
crucial for

computations.

Gate Fidelities

Single-Qubit Gate

>99.9%(7][8]

>99.9%

High-fidelity single-
qubit gates are
essential for precise
control over individual

qubits.

Two-Qubit Gate

>99.5%[9][10]

>999%([11]

Two-qubit gates are
necessary for creating
entanglement and
performing complex

quantum algorithms.

Scalability &

Operation

Qubit Size

~100 nanometers[12]

~300 microns[12]

Smaller qubit size is
advantageous for
integrating a large
number of qubits on a

single chip.
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Higher operating

temperatures can

Operating . S o .
~1 Kelvin[4] ~10-20 millikelvin simplify the required
Temperature .
cryogenic
infrastructure.
) Leveraging existing
Established, but less ]
) ) semiconductor
integrated with .
) ) manufacturing
Manufacturing CMOS-compatible[1] standard

] infrastructure could
semiconductor o
significantly
processes. _
accelerate scaling.

The Promise of Purity: The Silicon-28 Advantage

A significant advantage of silicon-based quantum computing lies in the ability to work with
isotopically pure silicon-28 (28Si). Natural silicon contains about 5% of the silicon-29 isotope
(2°Si), which has a nuclear spin that can create magnetic noise and decohere electron spin
qubits.[13][14] By engineering silicon to be over 99.99% pure 28Sj, the coherence times of spin
gubits can be dramatically extended.[15][16] This isotopic enrichment is a key factor behind the
impressive coherence times observed in silicon-28 qubits.[1]

Superconducting Qubits: The Incumbent
Technology

Superconducting qubits, particularly the transmon design, are a more mature technology and
are utilized in many of the quantum processors developed by companies like Google and IBM.
[17] These qubits are electrical circuits made from superconducting materials that exhibit
quantized energy levels.[18] While their coherence times are generally shorter than those of
silicon-28 qubits, significant progress has been made in improving them through materials
innovation, such as using tantalum instead of aluminum.[3]

Experimental Protocols: Benchmarking Qubit
Performance
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The characterization and benchmarking of qubits are crucial for assessing their quality and
identifying sources of error. Standardized protocols are used to measure key performance
metrics like coherence times and gate fidelities.

Coherence Time Measurements (T1 and T2)

e T1 (Relaxation Time): This is the characteristic time it takes for a qubit in the excited state |1)
to decay to the ground state |0).[5] It is typically measured by preparing the qubit in the |1)
state and then measuring the probability of it remaining in that state after a variable delay
time.

e T2 (Dephasing Time): This measures the time over which the relative phase of a
superposition state is lost.[19] A common method for measuring T2 is the Ramsey
experiment, where a sequence of two 11/2 pulses separated by a variable delay is applied to
the qubit. The decay of the resulting interference pattern reveals the T2 time.

Randomized Benchmarking (RB)

Randomized benchmarking is a widely used protocol to measure the average fidelity of a set of
qguantum gates.[20] The process involves applying a sequence of randomly chosen Clifford
gates to a qubit, followed by an inverting gate that should, in the absence of errors, return the
qubit to its initial state. By measuring the decay in the probability of returning to the initial state
as the sequence length increases, the average gate fidelity can be determined.[7][21] This
technique is robust against state preparation and measurement (SPAM) errors.[22]

Visualizing the Workflow: Qubit Benchmarking and
Comparison

The following diagrams illustrate the logical flow of benchmarking and comparing Silicon-28
and superconducting qubits.
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Experimental Workflow for Qubit Benchmarking
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Caption: A simplified workflow for benchmarking qubit gate fidelities.
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Logical Comparison of Qubit Technologies
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Caption: Key advantages of each qubit technology contributing to the goal of fault-tolerant
quantum computing.

The Path Forward: Scalability and Error Correction

While both silicon-28 and superconducting qubits have demonstrated high-fidelity operations,
the ultimate challenge lies in scaling up to thousands or even millions of qubits while
maintaining this performance.[4] Silicon's compatibility with the mature semiconductor industry
offers a compelling path towards large-scale integration.[1] The smaller physical size of silicon
qubits is also a significant advantage in this regard.[23]
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For superconducting qubits, the focus is on improving material quality to enhance coherence
and developing advanced fabrication techniques to increase qubit counts and connectivity.[24]

Ultimately, the ability to implement quantum error correction, which requires a large number of
physical qubits to create a single, more robust logical qubit, will be the true test for any
guantum computing platform. The high fidelities now being achieved in both silicon-28 and
superconducting systems are bringing this crucial milestone within reach.[9][10] The ongoing
research and development in both of these promising technologies will continue to push the
boundaries of what is possible in the realm of quantum computation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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